Cas no 2172141-92-1 (4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole)

• Product Name: 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole
• CAS No: 2172141-92-1
• MF: C₁₁H₁₀F₃NOS
• MW: 261.263411998749
• CID: 5937304
• PubChem ID: 165519152
• Update Time: 2025-06-08

4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole
• 2172141-92-1
• EN300-1275441
• 4-(propan-2-yl)-2-[5-(trifluoromethyl)furan-2-yl]-1,3-thiazole

• Inchi： 1S/C11H10F3NOS/c1-6(2)7-5-17-10(15-7)8-3-4-9(16-8)11(12,13)14/h3-6H,1-2H3
• InChI Key： JRJIDLXZMLVUIN-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1=CC=C(C(F)(F)F)O1

Computed Properties

• Exact Mass: 261.04351960g/mol
• Monoisotopic Mass: 261.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole

Comprehensive Overview of 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole (CAS No. 2172141-92-1)

The compound 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole (CAS No. 2172141-92-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the trifluoromethyl group and the thiazole ring, make it a valuable building block for the development of novel pharmaceuticals and functional materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, crop protection, and advanced material synthesis.

One of the key structural components of 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole is the trifluoromethyl group, which is known for its ability to enhance the metabolic stability and bioavailability of molecules. This feature is particularly relevant in the context of modern drug development, where improving the pharmacokinetic properties of lead compounds is a major challenge. The presence of the thiazole ring further contributes to the compound's versatility, as this heterocycle is a common motif in many biologically active molecules, including antibiotics, antivirals, and anticancer agents.

In recent years, there has been a growing interest in fluorinated compounds like 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole, driven by their unique physicochemical properties. Fluorination is a widely used strategy in medicinal chemistry to fine-tune the properties of drug candidates, and the trifluoromethyl group is one of the most commonly employed fluorine-containing substituents. This trend is reflected in the increasing number of research publications and patent applications related to fluorinated heterocycles and their applications in various industries.

The synthesis of 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole typically involves multi-step organic reactions, including the formation of the thiazole ring and the introduction of the trifluoromethyl group. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, with a focus on green chemistry principles and sustainable methodologies. The development of efficient and scalable synthesis protocols is crucial for meeting the growing demand for this compound in both academic and industrial settings.

Beyond its potential pharmaceutical applications, 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole has also shown promise in the field of agrochemicals. The trifluoromethyl group is a common feature in many modern pesticides and herbicides, as it can enhance the activity and selectivity of these compounds. Researchers are investigating the use of this molecule as a key intermediate in the development of new crop protection agents that are more effective and environmentally friendly than existing products.

In the realm of material science, 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole has attracted attention for its potential use in the synthesis of advanced functional materials. The combination of the thiazole and furan rings, along with the trifluoromethyl group, could impart unique electronic and optical properties to polymers and small molecules. These materials may find applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where the control of electronic properties is critical for device performance.

The safety profile and environmental impact of 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole are important considerations for its widespread use. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal procedures should always be followed to minimize any potential risks. Researchers are also exploring the biodegradation pathways of this and similar fluorinated compounds to ensure their environmental compatibility.

As the demand for specialized organic compounds continues to grow, 4-(propan-2-yl)-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole (CAS No. 2172141-92-1) is poised to play an increasingly important role in multiple industries. Its unique structural features and versatile applications make it a valuable target for further research and development. Future studies may focus on expanding its utility in drug discovery, exploring new synthetic methodologies, and investigating its potential in emerging technologies such as fluorinated materials and green chemistry applications.